(1Z,4Z,6Z)-5,8-dimethyl-2H-1,2,4-triazocin-3-imine

• CAS No.: 118950-59-7
• Molecular Formula: C7H10N4
• Synonyms: 1,2,4-Triazocine,3-amino-5,8-dimethyl-(6CI)

Description

(1Z,4Z,6Z)-5,8-dimethyl-2H-1,2,4-triazocin-3-imine is a heterocyclic compound that belongs to the class of triazines It is characterized by a triazine ring with amino and methyl substituents

Preparation Methods

The synthesis of (1Z,4Z,6Z)-5,8-dimethyl-2H-1,2,4-triazocin-3-imine can be achieved through several synthetic routes. One common method involves the reaction of appropriate precursors under specific conditions. For instance, it can be synthesized by reacting 3-amino-5,6-dimethyl-1,2,4-triazine with silver trifluoromethanesulfonate to yield tris(3-amino-5,6-dimethyl-1,2,4-triazine-κN)silver(I) trifluoromethanesulfonate . Another method involves the reaction with benzoyl chloride in the presence of triethylamine in refluxing chloroform to produce 3-dibenzoylamino-5,6-dimethyl-1,2,4-triazine .

Chemical Reactions Analysis

(1Z,4Z,6Z)-5,8-dimethyl-2H-1,2,4-triazocin-3-imine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: It can be reduced using common reducing agents to yield reduced derivatives.

Substitution: The amino and methyl groups on the triazine ring can undergo substitution reactions with various electrophiles and nucleophiles.

Scientific Research Applications

(1Z,4Z,6Z)-5,8-dimethyl-2H-1,2,4-triazocin-3-imine has several scientific research applications:

Chemistry: It is used in the synthesis of various heterocyclic compounds and as a building block for more complex molecules.

Biology: This compound has shown potential in biological studies, including antimicrobial and anticancer research.

Medicine: It is being investigated for its potential therapeutic properties, including its cytotoxic effects against cancer cell lines.

Industry: The compound is used in the development of new materials with specific properties, such as catalysts and polymers.

Mechanism of Action

The mechanism of action of (1Z,4Z,6Z)-5,8-dimethyl-2H-1,2,4-triazocin-3-imine involves its interaction with specific molecular targets. The compound can form complexes with metal ions, which can enhance its biological activity. For example, the [Ag(3-amino-5,6-dimethyl-1,2,4-triazine)(NO3)]n complex has shown promising cytotoxicity against lung and breast carcinoma . The molecular targets and pathways involved in its action are still under investigation, but its ability to interact with enzymes and receptors is a key factor in its biological effects .

Comparison with Similar Compounds

(1Z,4Z,6Z)-5,8-dimethyl-2H-1,2,4-triazocin-3-imine can be compared with other similar compounds, such as:

3-Amino-1,2,4-triazine: This compound has a similar triazine ring structure but lacks the methyl substituents.

6-Methyl-1,3,5-triazine-2,4-diamine: This compound has a different substitution pattern on the triazine ring.

3,5-Diamino-1,2,4-triazole: This compound has amino groups at different positions on the triazine ring.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.